Cas no 78919-26-3 (3β-Ursodeoxycholic acid)

three β- Isoursodeoxycholic acid is a bile acid three β- Ursodeoxycholic acid (isoursodeoxycholic acid) showed good tolerance and good intestinal absorption by oral administration.3 β- Isoursodeoxycholic acid (ursodeoxycholic acid) can be isomerized by intestinal and liver enzymes and produce udca
3β-Ursodeoxycholic acid structure
3β-Ursodeoxycholic acid structure
Product Name:3β-Ursodeoxycholic acid
CAS No:78919-26-3
Molecular Formula:C24H40O4
Molecular Weight:392.572008132935
MDL:MFCD25563270
CID:572845
PubChem ID:127601

3β-Ursodeoxycholic acid Properties

Names and Identifiers

    • Cholan-24-oic acid,3,7-dihydroxy-, (3b,5b,7b)-
    • 3β-Ursodeoxycholic Acid
    • (3β,5β,7β)-3,7-Dihydroxycholan-24-oic acid
    • 3β-Ursodeoxycholic A
    • cenodeoxycholate
    • Chenodeoxycholate sodium salt
    • chenodeoxycholic acid sodium salt
    • Chenodeoxycholic Saeure
    • chenodesoxycholate de sodium
    • ChenodiolChenodesoxycholic acid
    • sodium chenodeoxycholate
    • sodium chenodexoycholate
    • sodium sat of chenodeoxycholic acid
    • sodiumchenodesoxycholate
    • Ursodeoxycholic acid EP Impurity H
    • AKOS037652807
    • DTXSID901318875
    • A-Ursodeoxycholic Acid
    • CS-0062365
    • C17662
    • ISO-URSODEOXYCHOLIC ACID
    • F82242
    • 3b,7b-Dihydroxy-5b-cholan-24-oate
    • 3beta-Ursodeoxycholic Acid
    • 78919-26-3
    • CHOLAN-24-OIC ACID, 3,7-DIHYDROXY-, (3.BETA.,5.BETA.,7.BETA.)-
    • MFCD25563270
    • 3b-Ursodeoxycholate
    • 3b,7b-Dihydroxy-5b-cholanic acid
    • 3
    • 3.BETA.,7.BETA.-DIHYDROXY-5.BETA.-CHOLANIC ACID
    • 3.BETA.,7.BETA.-DIHYDROXY-5.BETA.-CHOLANOIC ACID
    • 3beta,7beta-Dihydroxy-5beta-cholanoic acid
    • CHEBI:43419
    • Cholan-24-oic acid, 3,7-dihydroxy-, (3beta,5beta,7beta)-
    • CHEMBL1233687
    • Q27104506
    • 2R6LC4J3N9
    • SCHEMBL209535
    • HY-113478
    • (3beta,5beta,7alpha,14beta,17alpha)-3,7-dihydroxycholan-24-oic acid
    • 3.BETA.,7.BETA.-DIHYDROXY-5.BETA.-CHOLAN-24-OIC ACID
    • 3b,7b-dihydroxy-5b-cholan-24-oic acid
    • 3b,7b-Dihydroxy-5b-cholanoic acid
    • ES-2583
    • (3beta,5beta,7beta)-3,7-dihydroxycholan-24-oic acid
    • 3 beta -Ursodeoxycholic Acid
    • URSODEOXYCHOLIC ACID IMPURITY H [EP IMPURITY]
    • 3b-Ursodeoxycholic acid
    • UNII-2R6LC4J3N9
    • Isoursodeoxycholic acid
    • 3.BETA.-URSODEOXYCHOLIC ACID
    • 3beta-Usrodeoxycholic Acid
    • LMST04010035
    • 3beta,7beta-Dihydroxy-5beta-cholan-24-oic Acid
    • NS00116036
    • 3b,7b-Dihydroxy-5b-cholanate
    • (4R)-4-[(3S,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
    • 3b,7b-Dihydroxy-5b-cholanoate
    • (3β,5β,7β)-3,7-Dihydroxycholan-24-oic acid (ACI)
    • 3β,7β-Dihydroxy-5β-cholan-24-oic acid
    • 3β,7β-Dihydroxy-5β-cholanic acid
    • 3β,7β-Dihydroxy-5β-cholanoic acid
    • IUDCA
    • URSODEOXYCHOLIC ACID IMPURITY H (EP IMPURITY)
    • 3BETA,7BETA-DIHYDROXY-5BETA-CHOLANIC ACID
    • DB-214911
    • IU5
    • 3-Beta-Ursodeoxycholic Acid
    • beta-UDCA
    • 3,7-Dihydroxycholan-24-oic acid
    • MDL： MFCD25563270
    • InChIKey： RUDATBOHQWOJDD-DNMBCGTGSA-N
    • Inchi： 1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16+,17-,18+,19+,20+,22+,23+,24-/m1/s1
    • SMILES： C[C@@]12[C@@H]([C@H](C)CCC(=O)O)CC[C@H]1[C@@H]1[C@@H](O)C[C@@H]3C[C@H](CC[C@]3(C)[C@H]1CC2)O

Computed Properties

  • Exact Mass: 392.29266g/mol
  • Surface Charge: 0
  • XLogP3: 4.9
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 392.29266g/mol
  • Monoisotopic Mass: 392.29266g/mol
  • Topological Polar Surface Area: 77.8Ų
  • Heavy Atom Count: 28
  • Complexity: 605
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 4.47790
  • PSA: 77.76000
  • Refractive Index: 1.543
  • Boiling Point: 547.1±25.0 °C at 760 mmHg
  • Melting Point: 184 - 186°C
  • Vapor Pressure: 0.0±3.3 mmHg at 25°C
  • Flash Point: 298.8±19.7 °C
  • Solubility: Methanol (Slightly), Water (Slightly, Heated)
  • Density: 1.1±0.1 g/cm3

3β-Ursodeoxycholic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00G5K1-1mg
(4R)-4-[(3S,5S,7S,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
 78919-26-3 ≥98%
1mg
 $72.00 2024-04-21
A2B Chem LLC
AH52897-1mg
(4R)-4-[(3S,5S,7S,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
 78919-26-3 ≥98%
1mg
 $29.00 2024-04-19
Aaron
AR00G5SD-5mg
(4R)-4-[(3S,5S,7S,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
 78919-26-3 95%
5mg
 $116.00 2025-01-24
abcr
AB465114-100 mg
3b-Ursodeoxycholic acid, 95%; .
 78919-26-3 95%
100MG
 €735.00 2023-07-10
Cooke Chemical
M4166753-5mg
3β-UrsodeoxycholicAcid
 78919-26-3 98%
5mg
 RMB 774.40 2025-02-21
eNovation Chemicals LLC
Y1315594-100mg
(4R)-4-[(3S,5S,7S,8S,9S,10R,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
 78919-26-3 95%
100mg
 $3215 2023-05-17
MedChemExpress
HY-113478-10mM*1mLinDMSO
3β-Ursodeoxycholic acid
 78919-26-3 99.88%
10mM*1mLinDMSO
 ￥1100 2023-07-26
TargetMol Chemicals
T13506-1 mg
3β-Ursodeoxycholic acid
 78919-26-3 98%
1mg
 ￥ 496
TRC
U850005-10mg
3b-Ursodeoxycholic Acid
 78919-26-3
10mg
 $ 238.00 2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
U924698-10mg
3β-Ursodeoxycholic Acid
 78919-26-3 95%
10mg
 ￥1,200.00 2022-08-31

3β-Ursodeoxycholic acid Synthesis

Synthetic Circuit 1

73465-45-9 73465-45-9
78919-26-3 78919-26-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  overnight, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
Exploitation of Cholane Scaffold for the Discovery of Potent and Selective Farnesoid X Receptor (FXR) and G-Protein Coupled Bile Acid Receptor 1 (GP-BAR1) Ligands
Festa, Carmen; Renga, Barbara; D'Amore, Claudio; Sepe, Valentina; Finamore, Claudia; et al, Journal of Medicinal Chemistry, 2014, 57(20), 8477-8495

Synthetic Circuit 2

77060-26-5 77060-26-5
78919-26-3 78919-26-3
Reaction Conditions
Reference
3β,7β-Dihydroxycholanic acid
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Amadis Chemical Company Limited
(CAS:78919-26-3)3β-Ursodeoxycholic acid
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Price($):287.0/485.0/998.0/2167.0